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Compound of Interest

Compound Name: Bronopol-d4

Cat. No.: B12399338 Get Quote

An In-depth Technical Guide to Bronopol-d4
This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of Bronopol-d4, a deuterated analogue of the broad-spectrum antimicrobial agent

Bronopol. This document is intended for researchers, scientists, and professionals involved in

drug development and analytical chemistry.

Molecular Structure and Formula
Bronopol-d4 is the deuterium-labeled version of Bronopol (2-bromo-2-nitropropane-1,3-diol).

In Bronopol-d4, the four hydrogen atoms on the 1st and 3rd carbon atoms are replaced by

deuterium.

The chemical structure is as follows:

Synonyms: 2-bromo-2-nitropropane-1,1,3,3-d4-1,3-diol[1]

Molecular Formula: C₃H₂D₄BrNO₄[1]

Physicochemical Properties
The key quantitative data for Bronopol-d4 are summarized in the table below.
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Property Value Reference

Molecular Weight 204.01 g/mol [1][2][3]

Accurate Mass 202.9731 [3]

Appearance White to Off-White Solid [1]

Unlabeled CAS Number 52-51-7 [1][2][3]

SMILES
OC([2H])([2H])C(--INVALID-

LINK--=O)(Br)C([2H])([2H])O
[2]

InChI

InChI=1S/C3H6BrNO4/c4-3(1-

6,2-7)5(8)9/h6-7H,1-

2H2/i1D2,2D2

[3]

Applications in Research and Drug Development
Bronopol-d4, as a stable isotope-labeled compound, is primarily used as an internal standard

in analytical methods such as mass spectrometry for the quantification of Bronopol in various

matrices.[2] The use of deuterated standards can improve the accuracy and precision of

pharmacokinetic and metabolic studies during drug development.[2]

The parent compound, Bronopol, is a well-established antimicrobial agent with high activity

against a broad spectrum of bacteria, particularly Gram-negative species.[2][4][5] It is used as

a preservative in pharmaceuticals, cosmetics, and various industrial applications.[4][6][7][8]

Recent studies have also explored the potential of Bronopol and its analogues in preparing

antibacterial drugs to combat multi-drug resistant bacteria.[9]

The mechanism of action of Bronopol involves the oxidation of protein thiols, leading to the

inhibition of enzymatic activity.[2][10]

Experimental Protocols: Synthesis of Bronopol
While a specific protocol for the synthesis of Bronopol-d4 is not readily available in the

provided search results, the synthesis would follow the general principles of the synthesis of

unlabeled Bronopol, using deuterated starting materials. The synthesis of Bronopol typically
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involves a two-step process: hydroxymethylation of nitromethane followed by bromination.[11]

[12]

A. Synthesis of 2-Nitro-1,3-propanediol (Intermediate)

In a reaction vessel, combine nitromethane and a 30% formaldehyde solution in a 1:2 molar

ratio.[11]

Add 2% potassium carbonate to the mixture.[11]

Heat the solution under reflux for 1 hour.[11]

Cool the solution to allow for the crystallization of the product.[11]

The aqueous layer can be extracted with ether to recover more product.[11]

Dry and evaporate the ether to obtain 2-nitro-1,3-propanediol.[11]

B. Bromination to form Bronopol

Dissolve the 2-nitro-1,3-propanediol in methanol.[11]

Add a methanol solution containing 20% sodium methylate and stir at 20°C to form the

sodium salt of 2-nitro-1,3-propanediol.[11]

Filter the sodium salt and suspend it in dry ether.[11]

Add bromine to the ether suspension below 0°C and stir for 10 minutes.[11]

Filter the mixture and evaporate the ether to yield Bronopol.[11]

To synthesize Bronopol-d4, deuterated formaldehyde (D₂CO) would be used in the first step.
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Step 1: Hydroxymethylation

Step 2: Bromination

Nitromethane
Addition Reaction
(Alkaline Catalyst)

Formaldehyde

2-Nitro-1,3-propanediol

BrominationBromine Bronopol
(2-Bromo-2-nitropropane-1,3-diol)

Click to download full resolution via product page

Caption: Synthetic pathway of Bronopol from nitromethane and formaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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